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For Researchers, Scientists, and Drug Development Professionals

Propylene glycol (PG), a ubiquitous excipient in pharmaceutical formulations and a primary
component in e-cigarette liquids, is generally considered safe for ingestion. However, its
chemical stability under thermal stress is a growing area of concern, particularly in applications
involving heat, such as nebulizers, injections, and electronic nicotine delivery systems. The
thermal degradation of propylene glycol can lead to the formation of volatile carbonyl
compounds, including known carcinogens and respiratory irritants. This technical guide
provides an in-depth analysis of the thermal decomposition of propylene glycol under various
experimental conditions, summarizing key quantitative data, detailing experimental
methodologies, and visualizing the complex reaction pathways.

Core Findings on Thermal Decomposition

The thermal decomposition of propylene glycol is a complex process that is highly dependent
on temperature and the surrounding atmosphere.[1] In an inert atmosphere, the decomposition
of propylene glycol has been observed to begin at approximately 160°C (433 K).[1] The
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primary mechanism of decomposition is dehydration, which is then followed by a series of
isomerizations and further cracking reactions.[1][2]

Key Decomposition Products

The main products formed during the pyrolysis of propylene glycol are aldehydes and
ketones. These include:

Formaldehyde (FA)

Acetaldehyde (AA)

Propanal (PA)

Acetone (Ace)

Glyoxal (GA)

Methylglyoxal (MGA)[1][3]

Propanal and acetone are the major products, especially at lower temperatures, while
formaldehyde and acetaldehyde are formed in smaller amounts, with their concentrations
increasing at higher temperatures.[1]

Quantitative Analysis of Decomposition Products

The following table summarizes the quantitative data on the formation of various carbonyls
during the thermal decomposition of propylene glycol in an inert (N2) atmosphere at different
temperatures.
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Data synthesized from qualitative descriptions in the literature.[1] Specific concentrations are
highly dependent on experimental setup and conditions.

Reaction Mechanisms and Pathways

The thermal decomposition of propylene glycol proceeds through a series of key steps, which
have been elucidated through both experimental data and computational modeling.[1][2]

Primary Decomposition Pathway

The dominant initial step in the pyrolysis of propylene glycol is a dehydration reaction, where
a water molecule is eliminated to form the intermediate, propylene oxide (PO).[1][3] This
intermediate is unstable and undergoes ring-opening to form two enol isomers: propen-1-ol and
propen-2-ol.[1] These enols then tautomerize to produce the more stable carbonyl compounds,
propanal and acetone, which are the major products observed.[1]
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Primary thermal decomposition pathway of propylene glycol.

Secondary Decomposition Pathways

At higher temperatures, propylene glycol and the intermediate enols can undergo further
cracking reactions, leading to the formation of smaller carbonyl compounds like formaldehyde
and methylglyoxal.[1] These secondary pathways contribute to the increased diversity of
decomposition products observed at elevated temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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